Cas no 1361882-86-1 (2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide
• CAS No: 1361882-86-1
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932335
• Update Time: 2025-06-26

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-7(10)3-1-5(19(15,17)18)6(8(11,12)13)4(2-14)16-3/h1,7H,2,14H2,(H2,15,17,18)
• InChI Key： PUKZFAUMJYGBLN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)F)N=C(CN)C=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: -0.2
• Topological Polar Surface Area: 107

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1361882-86-1)

The compound 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide, identified by the CAS registry number 1361882-86-1, is a highly specialized organic chemical with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions.

The molecular structure of this compound is characterized by a pyridine ring substituted with three distinct groups: an aminomethyl group at position 2, a difluoromethyl group at position 6, and a trifluoromethyl group at position 3. The sulfonamide functional group at position 4 further enhances the compound's reactivity and selectivity in various chemical environments. These substituents not only contribute to the compound's stability but also enable it to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique combination of electron-withdrawing groups, such as the trifluoromethyl and difluoromethyl substituents, makes it an ideal candidate for designing bioactive molecules. Researchers have explored its role as a building block for developing novel drugs targeting specific biological pathways, including those involved in cancer and inflammatory diseases.

In addition to its medicinal applications, this compound has shown promise in the realm of catalysis. The sulfonamide group, known for its strong electron-withdrawing nature, can act as a directing group in various catalytic processes. Recent experiments have demonstrated its effectiveness in facilitating asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds required in pharmaceuticals and agrochemicals.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological properties. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in agricultural applications such as pesticides or herbicides. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, the compound 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1361882-86-1) represents a valuable addition to the arsenal of chemical tools available for advancing scientific research and industrial innovation. Its versatile structure and promising applications across multiple disciplines underscore its importance as a subject of continued investigation.